Cas no 170880-96-3 (Ethanone,1-(2-fluorophenyl)-2,2-dihydroxy-)

• Product Name: Ethanone,1-(2-fluorophenyl)-2,2-dihydroxy-
• CAS No: 170880-96-3
• MF: C₈H₇FO₃
• MW: 170.137786149979
• CID: 111374
• PubChem ID: 2783265
• Update Time: 2025-04-18

Ethanone,1-(2-fluorophenyl)-2,2-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-fluorophenyl)-2,2-dihydroxy-
• 2-(2-fluorophenyl)-2-oxoacetaldehyde,hydrate
• 2-FLUOROPHENYLGLYOXAL HYDRATE
• DTXSID50382545
• SCHEMBL9329581
• 2-(2-fluorophenyl)-2-oxoacetaldehyde hydrate
• A811256
• AB49795
• 2-(2-fluorophenyl)-2-oxidanylidene-ethanal hydrate
• 170880-96-3
• 2-(2-fluorophenyl)-2-oxoacetaldehyde;hydrate

• Inchi： 1S/C8H5FO2.H2O/c9-7-4-2-1-3-6(7)8(11)5-10;/h1-5H;1H2
• InChI Key： SRFHVRGKWSAPSD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C=O)=O.O

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• PSA: 57.53000
• LogP: 0.31910

Ethanone,1-(2-fluorophenyl)-2,2-dihydroxy- Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36